N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide

• IUPAC Name: N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C12H11ClN2OS/c1-9(16)15(11-5-3-2-4-6-11)12-14-10(7-13)8-17-12/h2-6,8H,7H2,1H3
• InChI Key: ZVNIZGVXMHETAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC=C1)C2=NC(=CS2)CCl
• Molecular Formula: C12H11ClN2OS
• DSSTOX Substance ID: DTXSID80308394
• Molecular Weight: 266.75 g/mol
• CAS RN: 58905-44-5

Description

N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide is a chemical compound with the CAS Number: 58905-44-5. It has a molecular weight of 266.75 and is typically in the form of a powder. The IUPAC name for this compound is N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide.

Molecular Structure Analysis

The InChI code for N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide is 1S/C12H11ClN2OS/c1-9(16)15(11-5-3-2-4-6-11)12-14-10(7-13)8-17-12/h2-6,8H,7H2,1H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide is a powder with a melting point of 116-117 degrees Celsius. and is typically stored at room temperature.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potentially useful in the development of new pain relief medications.

Anti-inflammatory Activity

. This could make them useful in treating conditions characterized by inflammation, such as arthritis or inflammatory bowel disease.

Antimicrobial Activity

. This means they could potentially be used in the development of new antibiotics or other treatments for bacterial infections.

Antifungal Activity

. This could make them useful in the treatment of fungal infections.

Antiviral Activity

. This suggests they could potentially be used in the development of new antiviral drugs.

Antitumor or Cytotoxic Activity

. This means they could potentially be used in the development of new cancer treatments.

Use in Textile Industry

. .

Safety and Hazards

The safety information for N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide indicates that it is classified as dangerous. It has hazard statements H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing skin thoroughly after handling.

Future Directions

Given the lack of specific information on N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-phenylacetamide, future research could focus on its synthesis, chemical reactions, and potential applications. Similar compounds have shown promising antimicrobial and anticancer activities, suggesting potential avenues for further exploration.

Mechanism of Action

Target of Action

Thiazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Thiazole derivatives are known to participate in various chemical reactions, such as suzuki–miyaura coupling . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

Thiazole derivatives are known to be involved in a variety of biochemical processes .

Result of Action

Thiazole derivatives are known to have diverse biological activities, including antimicrobial, antifungal, antiviral, and antitumor or cytotoxic effects .